2-Hydroxy-3-methylbenzaldehyde

• IUPAC Name: 2-hydroxy-3-methylbenzaldehyde
• InChI: InChI=1S/C8H8O2/c1-6-3-2-4-7(5-9)8(6)10/h2-5,10H,1H3
• InChI Key: IPPQNXSAJZOTJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C=O)O
• Molecular Formula: C8H8O2
• DSSTOX Substance ID: DTXSID40335060
• Molecular Weight: 136.15 g/mol
• CAS RN: 824-42-0

Description

2-Hydroxy-3-methylbenzaldehyde, also known as 3-Methylsalicylaldehyde or 2,3-Cresotaldehyde, is a chemical compound with the molecular formula C8H8O2. It has a molecular weight of 136.15.

Synthesis Analysis

The synthesis of 2-Hydroxy-3-methylbenzaldehyde involves a mixture of the respective methylphenol, tri-n-butylamine, and tin tetrachloride in toluene. Paraformaldehyde is added to this mixture, and after 30 minutes, the solution is heated at 100°C for 5–8 hours.

Molecular Structure Analysis

The molecular structure of 2-Hydroxy-3-methylbenzaldehyde has been analyzed using quantum chemical calculations. The structure is also available as a 2D Mol file.

Chemical Reactions Analysis

While specific chemical reactions involving 2-Hydroxy-3-methylbenzaldehyde are not detailed in the search results, it’s worth noting that this compound is used in laboratory chemicals and in the synthesis of other substances.

Physical And Chemical Properties Analysis

2-Hydroxy-3-methylbenzaldehyde is a liquid with a refractive index of 1.564. It has a boiling point of 204°C at 730 mmHg and a density of 1.123 g/mL at 25°C.

Scientific Research Applications

Biomedical Applications

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Antimicrobial Agents

. These include Listeria monocytogenes, Salmonella typhimurium, Shigella flexneri, S. sonnei, Staphylococcus intermedius, and S. . This makes it a potential candidate for use in food safety and preservation.

Synthesis of Organic Compounds

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Drug and Therapeutic Agent Production

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Safety And Hazards

2-Hydroxy-3-methylbenzaldehyde is classified as a combustible liquid. It is harmful if swallowed and can cause skin and eye irritation. It may also cause respiratory irritation. It is recommended to avoid breathing its mist or vapors and to use it only outdoors or in a well-ventilated area.

Synthesis routes and methods I

Procedure details

To a stirred solution of o-cresol (4.0 g, 37 mmol) in triethylamine (3.8 ml, 26.6 mmol) and toluene (100 ml) is added dropwise SnCl4 (0.95 g, 36.5 mmol) under an atmosphere of nitrogen. After the addition of paraformaldehyde the mixture is heated at reflux for 18 h. The reaction mixture is quenched by pouring onto crushed ice and the pH is adjusted to 2 by addition of aqueous HCl. The product is extracted with ether and the resulting organic phase is washed with brine and dried over sodium sulfate. Evaporation of the solvent and purification by chromatography yields the title compound. (CDCl3, 400 MHz): 11.26 (s, 1H); 9.86 (s, 1H); 7.37 (m, 2H); 6.91 (t, 1H); 2.23 (s, 3H).

Synthesis routes and methods II

Procedure details

o-Cresol 20.0 g (185 mmol) was dissolved in toluene 400 ml and thereto was added 2,6-lutidine 18.4 g (171 mmol). SnCl4 4.8 g (18 mmol) was added to the mixture and the mixture was stirred for 30 min. at 20° C. Thereto was added paraformaldehyde (purity: 95 weight %) 12.9 g (409 mmol) and the mixture was stirred at 80° C. for 5 hours to the conversion of 78%. And the reaction was kept for 10 hours at 100° C. to confirm the disappearance of the raw material, o-cresol. The reaction solution was cooled to room temperature, extracted with water-toluene in a separatory funnel and the organic layer was dried over anhydrous magnesium sulfate and dried in vacuo to give 2-hydroxy-3-methylbenzaldehyde 24.9 g (yield: 99%, selectivity: 99%).